Cas no 13721-01-2 (4-Oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 4-Oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 13721-01-2
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00498984
• CID: 206034
• PubChem ID: 220875
• Update Time: 2025-04-19

4-Oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1,4-Dihydro-4-oxoquinoline-3-carboxylic Acid
• 1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
• 3-Quinolinecarboxylicacid, 1,4-dihydro-4-oxo-
• 4-Oxo-1,4-dihydroqui
• 4-Oxo-1,4-dihydroquinoline Carboxylic Acid
• 1,4-Dihydro-4-oxo-3-quinolinecarboxylic acid
• 4-Quinolone-3-carboxylic acid
• AURORA 17733
• TIMTEC-BB SBB000272
• 4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• 1,2-Dihydro-4-oxo-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-
• W10229
• SY003660
• EN300-33582
• HMS1616O17
• 4-Hydroxy-3-quinolinecarboxylic acid
• A822397
• 4-HYDROXYQUINOLINE-3-CARBOXYLICACID
• HMS1538O08
• BS-4028
• AM803748
• 4-Hydroxyquinoline-3-carboxylic acid, 97%
• 4-oxoquinoline-3-carboxylic acid
• AKOS000268309
• BLD4359KYC
• AB00672488-01
• 34785-11-0
• FT-0694718
• SR-01000425951
• GJP
• 3-Quinolinecarboxylicacid, 4-hydroxy-
• CCG-126705
• D4881
• BDBM50597217
• 4-oxo-1, 4-dihydroquinoline-3-carboxylic acid
• F0777-1767
• NSC-4344
• BCP08207
• 4(1H)-quinolone-3-carboxylic acid
• SB17737
• CHEMBL158890
• 4-oxo-1,4-dihydroquinolin-3-carboxylic acid
• ILNJBIQQAIIMEY-UHFFFAOYSA-N
• Oprea1_220472
• AKOS000273146
• MFCD00498984
• TimTec1_001724
• SY028229
• F2124-0013
• 4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• 4-Hydroxyquinoline-3-carboxylic acid
• FT-0722573
• NSC4344
• AC-907/34127058
• UNII-BLD4359KYC
• 4-Hydroxy-quinoline-3-carboxylic acid
• 4-oxohydroquinoline-3-carboxylic acid
• DTXSID70956267
• SCHEMBL377150
• CS-M2264
• Z234897021
• MFCD00598887
• NS00005349
• 13721-01-2
• 4-Oxo-1,4-dihydroquinoline-3-carboxylicAcid
• AB06514
• PD121395
• 4-oxo-1H-quinoline-3-carboxylic acid
• BB 0221686
• J-650307
• Oprea1_318687
• SR-01000425951-1
• BB 0237365
• EC 604-008-0
• BBL013879
• 1,4-Dihydro-4-oxo-3-quinolinecarboxylic Acid; 4-Quinolone-3-carboxylic Acid;
• 4-oxo-1,4-dihydroxy-quinoline-3-carboxylic acid
• DB-081675
• STK802002
• DB-081673
• XH0607
• ALBB-030902
• 4-Oxo-1,4-dihydro-quinoline-3-carboxylic acid
• DTXCID401384237
• STK899115

• MDL： MFCD00498984
• Inchi： 1S/C10H7NO3/c12-9-6-3-1-2-4-8(6)11-5-7(9)10(13)14/h1-5H,(H,11,12)(H,13,14)
• InChI Key： ILNJBIQQAIIMEY-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.429
• Melting Point: 269-270 ºC
• Boiling Point: 358 ºC
• Flash Point: 171 ºC
• Refractive Index: 1.638
• PSA: 70.16000
• LogP: 1.22630
• λmax: 310(DMSO)(lit.)

4-Oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids